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Compound of Interest

(3-Bromo-2-
Compound Name:
fluorophenyl)methanamine

Cat. No.: B151453

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available information regarding (3-Bromo-2-
fluorophenyl)methanamine. Detailed experimental protocols and extensive biological activity
data are not readily available in the public domain and would require access to proprietary
research or dedicated laboratory investigation.

Core Chemical Identity

(3-Bromo-2-fluorophenyl)methanamine is a substituted benzylamine derivative. Its chemical
structure incorporates a bromine and a fluorine atom on the phenyl ring, making it a potentially
valuable building block in medicinal chemistry and materials science. The presence of halogen
atoms can influence the compound's lipophilicity, metabolic stability, and binding interactions
with biological targets.
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Identifier Value Source
CAS Number 261723-28-8 [11[2][3][41[5]
Molecular Formula C7H7BrFN [11[3]1[5][6]
Molecular Weight 204.04 g/mol [11[31[5]
MDL Number MFCD13194194 [1][3][6]
SMILES NCC1=CC=CC(Br)=C1F [3]

Physicochemical Properties

Detailed physicochemical data for (3-Bromo-2-fluorophenyl)methanamine is limited in
publicly accessible sources. The following information is based on supplier data sheets.

Property Value Source

Appearance Powder [7]

) Typically offered at 295% or
Purity [8]
97%

N Sealed in a dry environment at
Storage Conditions 9.8°C [3]

Note: For research purposes, it is crucial to obtain a certificate of analysis (COA) from the
supplier to confirm the purity and identity of the compound.

Synthesis and Availability

(3-Bromo-2-fluorophenyl)methanamine is commercially available from various chemical
suppliers as a research chemical.[2][3][8][9][10] While specific, detailed synthesis protocols are
not published in peer-reviewed literature, a plausible synthetic route can be inferred from
related chemical transformations. A common approach would involve the reduction of the
corresponding nitrile or the reductive amination of the corresponding aldehyde.
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A related precursor, (3-bromo-2-fluorophenyl)methanol (CAS 261723-32-4), is also
commercially available, suggesting its potential role in the synthesis of the target methanamine.
[11][12]

Spectral Data

While several suppliers indicate the availability of spectral data such as NMR, HPLC, and LC-
MS for (3-Bromo-2-fluorophenyl)methanamine, the actual spectra are not publicly available.
[3][4] Researchers are advised to request this data directly from the supplier. This information is
critical for verifying the chemical structure and purity of the compound before its use in any
experimental setting.

Safety and Handling

A comprehensive Material Safety Data Sheet (MSDS) should be obtained from the supplier and
reviewed before handling (3-Bromo-2-fluorophenyl)methanamine.[2][13] Standard laboratory
safety protocols, including the use of personal protective equipment (PPE) such as gloves,
safety glasses, and a lab coat, should be strictly followed. The compound should be handled in
a well-ventilated area or a fume hood.

Applications and Research Potential

As a halogenated benzylamine, (3-Bromo-2-fluorophenyl)methanamine holds potential as a
key intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical
and agrochemical industries. The specific substitution pattern may be of interest for structure-
activity relationship (SAR) studies in drug discovery programs. However, no specific
applications or biological activities have been documented in the reviewed public literature.

Logical Relationship of Available Data

The following diagram illustrates the logical flow of information currently available for (3-
Bromo-2-fluorophenyl)methanamine, which primarily revolves around its chemical identity
and procurement from commercial suppliers.
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Information Flow for (3-Bromo-2-fluorophenyl)methanamine
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Caption: Logical flow of available data for the target compound.

Conclusion

(3-Bromo-2-fluorophenyl)methanamine is a readily available chemical intermediate. While its
basic chemical identity is well-established by suppliers, a significant gap exists in the public
domain regarding detailed experimental protocols, comprehensive physicochemical
characterization, and, most notably, its biological activity and potential applications in drug
development or other scientific fields. Researchers interested in utilizing this compound will
need to perform their own in-depth analyses to establish its properties and suitability for their
specific research objectives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b151453?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

